Cas no 788-12-5 (Benzene, 1-[(4-methylphenyl)thio]-3-(trifluoromethyl)-)

• Product Name: Benzene, 1-[(4-methylphenyl)thio]-3-(trifluoromethyl)-
• CAS No: 788-12-5
• MF: C₁₄H₁₁F₃S
• MW: 268.297353029251
• CID: 533843
• PubChem ID: 71402987
• Update Time: 2025-04-19

Benzene, 1-[(4-methylphenyl)thio]-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-[(4-methylphenyl)thio]-3-(trifluoromethyl)-
• 1-methyl-4-[3-(trifluoromethyl)phenyl]sulfanylbenzene
• 788-12-5
• DTXSID90823927
• 1-[(4-Methylphenyl)sulfanyl]-3-(trifluoromethyl)benzene

• Inchi： 1S/C14H11F3S/c1-10-5-7-12(8-6-10)18-13-4-2-3-11(9-13)14(15,16)17/h2-9H,1H3
• InChI Key： CQMJEAHSONWQMD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)C1=CC=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 268.05343
• Monoisotopic Mass: 268.05335601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0